Cas no 67900-64-5 (3-(4-Bromophenoxy)propan-1-ol)

3-(4-Bromophenoxy)propan-1-ol structure
3-(4-Bromophenoxy)propan-1-ol structure
Product Name:3-(4-Bromophenoxy)propan-1-ol
CAS No:67900-64-5
MF:C9H11BrO2
MW:231.086442232132
MDL:MFCD11614020
CID:1091044
PubChem ID:18761018
Update Time:2025-04-20

3-(4-Bromophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Bromophenoxy)propan-1-ol
    • DTXSID00596034
    • PFKPRUNICVIARC-UHFFFAOYSA-N
    • AS-43014
    • 1-Propanol, 3-(4-bromophenoxy)-
    • EN300-77962
    • Z425795726
    • FT-0730614
    • SCHEMBL577534
    • 3-(4-bromophenoxy)-1-Propanol
    • MFCD11614020
    • 3-(4-Bromo-phenoxy)-propan-1-ol
    • 67900-64-5
    • AKOS005363328
    • 3-(4-bromophenoxyl)propan-1-ol
    • DA-03693
    • XH1001
    • MDL: MFCD11614020
    • Inchi: 1S/C9H11BrO2/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5,11H,1,6-7H2
    • InChI Key: PFKPRUNICVIARC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OCCCO

Computed Properties

  • Exact Mass: 229.99424g/mol
  • Monoisotopic Mass: 229.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

3-(4-Bromophenoxy)propan-1-ol Pricemore >>

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TRC
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